Cas no 1421498-10-3 (N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide)

• Product Name: N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide
• CAS No: 1421498-10-3
• MF: C₁₅H₁₃NO₃S₂
• MW: 319.398621320724
• CID: 6279035
• PubChem ID: 71804666
• Update Time: 2025-07-09

N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide
• F6418-0224
• 1421498-10-3
• N-({5-[HYDROXY(THIOPHEN-2-YL)METHYL]THIOPHEN-2-YL}METHYL)FURAN-3-CARBOXAMIDE
• N-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]furan-3-carboxamide
• AKOS024556904
• N-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)furan-3-carboxamide
• VU0548775-1

• Inchi： 1S/C15H13NO3S2/c17-14(12-2-1-7-20-12)13-4-3-11(21-13)8-16-15(18)10-5-6-19-9-10/h1-7,9,14,17H,8H2,(H,16,18)
• InChI Key： MTNKDLWSMKFWLE-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C1=CC=CS1)O)CNC(C1=COC=C1)=O

Computed Properties

• Exact Mass: 319.03368562g/mol
• Monoisotopic Mass: 319.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide

N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide (CAS No. 1421498-10-3): An Overview

N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide (CAS No. 1421498-10-3) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its intricate molecular structure, combines elements from thiophene and furan moieties, making it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide is defined by its central furan ring, which is substituted with a thiophene moiety. The presence of the hydroxy group and the methylthiophene substituent adds to its complexity and contributes to its unique biological properties. Recent research has focused on elucidating the mechanisms through which this compound interacts with biological systems, particularly in the context of enzyme inhibition and receptor modulation.

In the realm of medicinal chemistry, N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide has shown promise as a potential lead compound for the development of new therapeutic agents. Studies have demonstrated its ability to inhibit specific enzymes involved in various disease pathways, such as kinases and proteases. This inhibition can lead to therapeutic benefits in conditions like cancer, inflammation, and neurodegenerative disorders.

One of the key areas of research involving N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, by modulating signaling pathways involved in inflammation. These findings suggest that it could be a valuable candidate for the treatment of chronic inflammatory diseases.

Additionally, recent advancements in computational chemistry have enabled researchers to model the interactions between N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide and various protein targets. Molecular docking studies have provided insights into the binding modes and affinities of this compound with specific receptors and enzymes. These computational models are crucial for optimizing the structure of the compound to enhance its potency and selectivity.

In vivo studies have also been conducted to evaluate the pharmacokinetic and pharmacodynamic properties of N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further preclinical and clinical development. The bioavailability and stability of the compound in biological systems are critical factors that influence its therapeutic potential.

The safety profile of N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)furan-3-carboxamide is another important aspect that has been extensively studied. Toxicity assessments have indicated that this compound has a low toxicity profile at therapeutic concentrations, which is a significant advantage for its potential use in clinical settings. However, further research is needed to fully understand any long-term effects or potential side effects associated with prolonged use.

In conclusion, N-{[5-hydroxy(2-thienyl)methyl]-2-thienyl}methylfuran - 3 - carboxamide (CAS No. 1421498 - 10 - 3) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound may pave the way for innovative treatments for various diseases.